4-(4-chlorobenzoyl)-N'-(6-chloro-2-pyridinyl)-1H-pyrrole-2-carbohydrazide

• IUPAC Name: 4-(4-chlorobenzoyl)-N'-(6-chloropyridin-2-yl)-1H-pyrrole-2-carbohydrazide
• InChI: InChI=1S/C17H12Cl2N4O2/c18-12-6-4-10(5-7-12)16(24)11-8-13(20-9-11)17(25)23-22-15-3-1-2-14(19)21-15/h1-9,20H,(H,21,22)(H,23,25)
• InChI Key: DDPHVBHEVMDYQX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)Cl)NNC(=O)C2=CC(=CN2)C(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H12Cl2N4O2
• Molecular Weight: 375.2 g/mol

Description

4-(4-Chlorobenzoyl)-N'-(6-chloro-2-pyridinyl)-1H-pyrrole-2-carbohydrazide, also known as 4CBPC, is a synthetic compound with a wide range of applications in the scientific research field. It is a member of the pyrrole family, which is a group of heterocyclic compounds that are important in organic chemistry and biochemistry. 4CBPC is a versatile compound with a variety of uses, including drug delivery, imaging agents, and as a research tool for studying the structure and function of proteins.

Scientific Research Applications

Synthesis and Biological Applications

Molecular Docking and Antimicrobial Activities:

• The synthesis of novel pyridine and fused pyridine derivatives has been investigated, leading to the creation of compounds with antimicrobial and antioxidant activities. These derivatives have been analyzed through molecular docking screenings towards specific target proteins, revealing moderate to good binding energies, indicative of potential therapeutic applications (Flefel et al., 2018).

Analgesic and Anti-inflammatory Activities:

• Research has demonstrated that certain pyrrole derivatives exhibit significant analgesic and anti-inflammatory activities, comparing favorably with established drugs such as indomethacin in animal models. This highlights their potential as novel therapeutic agents for pain and inflammation management (Muchowski et al., 1985).

Supramolecular Architectures and Hydrogen Bonding:

• Studies have shown the rapid synthesis of pyridine-based hydrazone derivatives via ultrasonication, providing insights into their optimized geometry, nonlinear optical properties, and hydrogen bonding networks. These compounds have potential applications in material science and molecular engineering (Khalid et al., 2021).

Material Science Applications

Metal Complex Formation and Antimicrobial Studies:

• The formation of metal complexes with pyridine derivatives has been explored, revealing the coordination of ligands to metal ions in a manner that impacts their structure and potential biological activity. These complexes have been subjected to antimicrobial studies, suggesting their utility in developing new antimicrobial agents (Singh & Singh, 2012).